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Compound of Interest

Compound Name: SARS-CoV-2 Mpro-IN-16

Cat. No.: B15582868

Following a comprehensive search of available scientific literature and databases, no specific
information was found regarding the binding kinetics of a compound designated "TPM16" with
the SARS-CoV-2 Main Protease (Mpro).

The performed searches for "binding kinetics of TPM16 with Mpro," "TPM16 Mpro binding
affinity,” and related queries did not yield any scholarly articles, research papers, or data
repositories detailing the interaction between a molecule named TPM16 and Mpro.

It is possible that "TPM16" may be an internal project code, a novel compound not yet
described in published literature, or a potential misnomer for a different inhibitor. The provided
search results discuss various inhibitors of Mpro, but none are identified as TPM16.

Without any quantitative data or experimental details, it is not possible to fulfill the request for
an in-depth technical guide, including data tables, experimental protocols, and visualizations,
on the binding kinetics of TPM16 with Mpro.

To proceed with this request, please provide an alternative name, a known chemical identifier
(such as a CAS number or IUPAC name), or a reference to a publication where the binding
kinetics of this specific compound with Mpro are described.

« To cite this document: BenchChem. [Unable to Retrieve Data on the Binding Kinetics of
TPM16 with Mpro]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582868#understanding-the-binding-kinetics-of-
tpm16-with-mpro]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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